Cas no 614-78-8 ((2-methylphenyl)thiourea)

• Product Name: (2-methylphenyl)thiourea
• CAS No: 614-78-8
• MF: C₈H₁₀N₂S
• MW: 166.243400096893
• MDL: MFCD00041162
• CID: 38917
• PubChem ID: 2787703
• Update Time: 2025-04-18

(2-methylphenyl)thiourea Chemical and Physical Properties

Names and Identifiers

• o-Tolylthiourea
• 1-(2-Methylphenyl)-2-thiourea
• ortho-Tolylthiourea
• (2-methylphenyl)thiourea
• N-(o-Tolyl)thiourea
• N-(2-Methylphenyl)thiourea
• o-Tolyl-thiourea
• 1-o-Tolyl-2-thiourea
• 1-o-tolylthiocarbamide
• 2-thio-1-o-tolyl-ure
• 2-THIO-1-O-TOLYLUREA
• 2-tolylthiourea
• o-methylphenyl thiourea
• thiourea,1-(2-tolyl)
• Thiourea,(2-methylphenyl)- (9CI)
• Urea, 2-thio-1-o-tolyl- (6CI,7CI,8CI)
• 1-(2-Methylphenyl)thiourea
• NSC 5786
• 1-(o-tolyl)thiourea
• Thiourea, (2-methylphenyl)-
• Urea, 2-thio-1-o-tolyl-
• 2-Methylphenylthiourea
• 1-o-tolylthiourea
• Thiourea, 1-(2-tolyl)-
• Thiourea, (methylphenyl)-
• 4K71RZN35H
• Thiourea, N-(2-methylphenyl)-
• Amino[(2-methylph
• BDBM50356167
• BB 0218375
• NSC-5786
• HSDB 6399
• SCHEMBL194142
• Amino[(2-methylphenyl)amino]methane-1-thione
• HMS566C18
• MFCD00041162
• EINECS 210-395-3
• Q7072022
• F0777-0580
• o-Tolylthioharnstoff
• EN300-28847
• NSC5786
• FS-3949
• Maybridge1_008686
• W-105152
• N-(2-METHYLPHENYL)THIOUREA [HSDB]
• tolyl isothiourea
• UNII-4K71RZN35H
• T0657
• 614-78-8
• FT-0632566
• AI3-24571
• WLN: SUYZMR B1
• ACLZYRNSDLQOIA-UHFFFAOYSA-N
• CHEMBL1088658
• A833254
• AKOS000266841
• DTXSID6060634
• Z199467218
• NS00021250
• o-toluylthiourea
• D85861
• 5Q5
• DB-018452
• BBL027968
• STK105639
• Thiourea, N(2methylphenyl)
• 1oTolyl2thiourea
• DTXCID8043026
• THIOUREA, (2-METHYLPHENYL)
• 1(2Methylphenyl)thiourea
• Urea, 2thio1otolyl
• N(oTolyl)thiourea
• THIOUREA,(2-METHYLPHENYL)-
• Thiourea, 1-(2-tolyl)
• 2Tolylthiourea
• 210-395-3
• Thiourea, 1(2tolyl)
• o-tolyl thiourea
• Thiourea, (2methylphenyl)
• (2Methylphenyl)thiourea
• oTolylthiourea

• MDL： MFCD00041162
• Inchi： 1S/C8H10N2S/c1-6-4-2-3-5-7(6)10-8(9)11/h2-5H,1H3,(H3,9,10,11)
• InChI Key： ACLZYRNSDLQOIA-UHFFFAOYSA-N
• SMILES： S=C(N)NC1C=CC=CC=1C
• BRN： 2086802

Computed Properties

• Exact Mass: 166.05600
• Monoisotopic Mass: 166.056
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 147
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: 0.9
• Topological Polar Surface Area: 70.1

Experimental Properties

• Color/Form: Not available
• Density: 1.1332 (rough estimate)
• Melting Point: 149-150 ºC
• Boiling Point: 295
• Flash Point: 120.4°C
• Refractive Index: 1.5500 (estimate)
• PSA: 70.14000
• LogP: 2.42380
• Solubility: Not available

(2-methylphenyl)thiourea Security Information

• Symbol:
• Prompt：dangerous
• Hazard Statement： H301
• Warning Statement： P264-P270-P301+P310+P330-P405-P501
• Hazardous Material transportation number：2811
• Hazard Category Code： R20/21/22;R36/37/38
• Safety Instruction： S22-S26-S36/37/39
• RTECS：YU2975000
• Hazardous Material Identification：
• Risk Phrases：R20/21/22; R36/37/38
• Packing Group：III
• Safety Term：6.1
• Packing Group：III
• Hazard Level：6.1
• Storage Condition：Keep in a cool, dry, dark place, in a sealed container or cylinder. Keep away from incompatible materials, sources of ignition, and untrained people. Safety label area. Protect container / cylinder from physical injury.
• HazardClass：6.1
• PackingGroup：III
• TSCA：Yes

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives N-phenylthioureas
• Solvents and Organic Chemicals Organic Compounds